2-(2,4-dimethylphenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]acetamide

• Molecular Formula: C22H23N5O3S
• Molecular Weight: 437.5 g/mol
• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]acetamide
• InChI: InChI=1S/C22H23N5O3S/c1-5-19-24-25-22-27(19)26-21(31-22)15-7-9-18(29-4)16(11-15)23-20(28)12-30-17-8-6-13(2)10-14(17)3/h6-11H,5,12H2,1-4H3,(H,23,28)
• InChI Key: UCQCRYXPGMDPSS-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)OC)NC(=O)COC4=C(C=C(C=C4)C)C

Description

2-(2,4-dimethylphenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 2-(2,4-dimethylphenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in the inflammatory response, as well as by modulating the activity of certain neurotransmitters involved in the regulation of seizures.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in animal models. It has been found to reduce inflammation and pain in rats, as well as to reduce the frequency and severity of seizures in mice.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2,4-dimethylphenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]acetamide in lab experiments is its potential as a candidate for the development of new drugs for the treatment of pain, inflammation, and epilepsy. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully evaluate its potential as a drug candidate.

Future Directions

For the research on 2-(2,4-dimethylphenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]acetamide include further studies on its mechanism of action, as well as its potential as a drug candidate for the treatment of pain, inflammation, and epilepsy. Additionally, further studies on its toxicity and pharmacokinetics are needed to fully evaluate its potential as a drug candidate.

Synthesis Methods

The synthesis method of 2-(2,4-dimethylphenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]acetamide involves the reaction of 2,4-dimethylphenol with 2-bromoacetyl bromide to form 2-(2,4-dimethylphenoxy)acetophenone. This intermediate is then reacted with 5-amino-2-methoxybenzoic acid to form 2-(2,4-dimethylphenoxy)-N-(5-hydroxy-2-methoxyphenyl)acetamide. Finally, this compound is reacted with 3-ethyl-1,2,4-triazol-5-amine and thiophosgene to form the desired product.

Scientific Research Applications

2-(2,4-dimethylphenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]acetamide has been studied for its potential applications in the field of medicine. It has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. Additionally, it has been found to have anticonvulsant effects, making it a potential candidate for the treatment of epilepsy.